1-[4-(2-Methyl-[1,3]dioxolan-2-yl)-butyl]-4-nitro-1H-pyrazole

• Molecular Formula: C11H17N3O4
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 1-[4-(2-methyl-1,3-dioxolan-2-yl)butyl]-4-nitropyrazole
• InChI: InChI=1S/C11H17N3O4/c1-11(17-6-7-18-11)4-2-3-5-13-9-10(8-12-13)14(15)16/h8-9H,2-7H2,1H3
• InChI Key: OOTBCAGYNNSZFT-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)CCCCN2C=C(C=N2)[N+](=O)[O-]

Description

1-[4-(2-Methyl-[1,3]dioxolan-2-yl)-butyl]-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C11H17N3O4 and its molecular weight is 255.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 4-nitro-1H-pyrazole (2.10 g, 18.68 mmol) and Cs2CO3 (6.67 g, 20.46 mmol) in AcCN (18.9 mL) was treated with a solution of 2-(4-bromo-butyl)-2-methyl-[1,3]dioxolane (4.15 g, 18.60 mmol) in AcCN (18.9 mL). The reaction mixture was stirred at 80° C. for 2 h. Water (100 mL) was added followed by EA (100 mL). The aq. layer was extracted with EA (200 mL) and the combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure. Purification of the residue by FC (50:50 hept-EA) gave the title compound. TLC: rf (50:50 hept-EA)=0.46. LC-MS-conditions 02: tR=0.89 min; [M+H]+=256.36. 1H NMR (400 MHz, CDCl3) δ 1.31 (s, 3H), 1.38-1.53 (m, 2H), 1.65-1.77 (m, 2H), 1.90-2.02 (m, 2H), 3.88-3.94 (m, 2H), 3.94-3.99 (m, 2H), 4.17 (t, J=7.0 Hz, 2H), 8.08 (s, 1H), 8.14 (s, 1H).